Cas no 10156-75-9 (Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-)

• Product Name: Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-
• CAS No: 10156-75-9
• MF: C₉H₈F₃N₃O₄
• MW: 279.17273235321
• CID: 181871
• PubChem ID: 3014621
• Update Time: 2025-04-19

Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-
• N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)aniline
• 1-N,N-Dimethylamino-2,6-dinitro-4-benzotrifluoride
• 4-Trifluoromethyl-2,6-dinitro-N,N-dimethylaniline
• AC1MHZWH
• CHEMBL589099
• N,N-Dimethyl-2,6-dinitro-4-(trifluoromethyl)benzenamine
• DTXSID10144000
• Benzenamine, N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-
• 10156-75-9
• KPBNSZCYEQDSGS-UHFFFAOYSA-N
• SCHEMBL11575604
• p-Toluidine, alpha,alpha,alpha-trifluoro-N,N-dimethyl-2,6-dinitro-

• Inchi： 1S/C9H8F3N3O4/c1-13(2)8-6(14(16)17)3-5(9(10,11)12)4-7(8)15(18)19/h3-4H,1-2H3
• InChI Key： KPBNSZCYEQDSGS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])N(C)C)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 279.04674
• Monoisotopic Mass: 279.04669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.9

Experimental Properties

• Density: 1.512
• Boiling Point: 308.8°Cat760mmHg
• Flash Point: 140.5°C
• Refractive Index: 1.548
• PSA: 89.52
• LogP: 3.63420